Cas no 17405-21-9 (9H-Purine-6-carboxaldehyde)

• Product Name: 9H-Purine-6-carboxaldehyde
• CAS No: 17405-21-9
• MF: C₆H₄N₄O
• MW: 148.122159957886
• CID: 122318
• PubChem ID: 23422043
• Update Time: 2025-06-13

9H-Purine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-carboxaldehyde
• 7H-purine-6-carbaldehyde
• Purine-6-carboxaldehyde (6CI,8CI)
• AKOS006357549
• DTXSID90633785
• purine-6-aldehyde
• SCHEMBL1692416
• 17405-21-9
• 9H-PURINE-6-CARBALDEHYDE
• AB76268
• SCHEMBL14919831

• Inchi： 1S/C6H4N4O/c11-1-4-5-6(9-2-7-4)10-3-8-5/h1-3H,(H,7,8,9,10)
• InChI Key： NQFHKZPSNYOBIR-UHFFFAOYSA-N
• SMILES： O=CC1C2=C(N=CN=1)N=CN2

Computed Properties

• Exact Mass: 148.03862
• Monoisotopic Mass: 148.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 71.53

Additional information on 9H-Purine-6-carboxaldehyde

Introduction to 9H-Purine-6-carboxaldehyde (CAS No. 17405-21-9)

9H-Purine-6-carboxaldehyde, also known by its CAS number 17405-21-9, is a significant compound in the field of medicinal chemistry and biochemistry. This compound is a derivative of purine, a fundamental building block of nucleic acids such as DNA and RNA. The unique structure and properties of 9H-Purine-6-carboxaldehyde make it an important molecule for various applications, including drug discovery, biochemical research, and the development of novel therapeutic agents.

The chemical structure of 9H-Purine-6-carboxaldehyde consists of a purine ring with a carboxaldehyde group attached at the 6-position. This configuration imparts specific reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules. The purine ring itself is a bicyclic aromatic heterocycle composed of a pyrimidine ring fused to an imidazole ring, which is essential for its biological functions.

In recent years, there has been significant interest in the study of 9H-Purine-6-carboxaldehyde due to its potential applications in medicinal chemistry. Research has shown that this compound can serve as a scaffold for the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. For instance, derivatives of 9H-Purine-6-carboxaldehyde have been explored for their ability to modulate purinergic receptors, which are involved in numerous physiological processes and disease states.

The synthesis of 9H-Purine-6-carboxaldehyde typically involves several steps, starting from readily available purine derivatives. One common approach is to use a formylation reaction to introduce the carboxaldehyde group at the 6-position. This can be achieved through various methods, such as Vilsmeier-Haack formylation or treatment with formylating agents like dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). The choice of method depends on factors such as yield, purity, and scalability.

The biological activity of 9H-Purine-6-carboxaldehyde has been extensively studied in both in vitro and in vivo models. In cell culture studies, this compound has been shown to exhibit cytotoxic effects on cancer cells by interfering with nucleic acid metabolism and disrupting cellular processes. Additionally, it has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators.

Clinical trials involving derivatives of 9H-Purine-6-carboxaldehyde are ongoing to evaluate their safety and efficacy in treating various diseases. For example, a recent phase II clinical trial evaluated a derivative of this compound for its effectiveness in treating chronic obstructive pulmonary disease (COPD). The results showed promising outcomes in terms of reducing symptoms and improving lung function in patients.

Beyond its therapeutic applications, 9H-Purine-6-carboxaldehyde is also used as a research tool in biochemical studies. Its ability to interact with specific enzymes and receptors makes it useful for probing cellular pathways and understanding disease mechanisms. For instance, it has been employed in high-throughput screening assays to identify potential drug candidates that target purinergic signaling pathways.

In conclusion, 9H-Purine-6-carboxaldehyde (CAS No. 17405-21-9) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an important molecule for further exploration in the fields of medicinal chemistry and biochemistry. As research continues to advance, it is likely that new derivatives and applications will emerge, further expanding the utility of this fascinating compound.